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Compound of Interest

Compound Name: Bis(2-nitrophenyl) sulfite

Cat. No.: B15412970

An in-depth analysis of publicly available safety and handling information reveals a significant
lack of specific data for "Bis(2-nitrophenyl) sulfite.” The scientific and safety literature
predominantly features two structurally similar compounds: Bis(2-nitrophenyl) sulfide and Bis(2-
nitrophenyl) disulfide. It is plausible that the intended compound of interest is one of these two,
or that Bis(2-nitrophenyl) sulfite is an exceptionally rare or novel substance with limited
documented safety protocols.

This guide will provide a detailed overview of the safety and handling precautions for Bis(2-
nitrophenyl) sulfide and Bis(2-nitrophenyl) disulfide, based on available data. Additionally, it will
incorporate general safety principles for handling aromatic nitro compounds and sulfites,
offering a robust safety framework for researchers, scientists, and drug development
professionals.

Compound Identification and Properties

A clear distinction between the related compounds is critical for safety. The table below
summarizes their key identifiers and physical properties.
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Bis(2-nitrophenyl)

Bis(2-nitrophenyl)

Property ) . ) General Sulfites
sulfide disulfide
2-Nitrophenyl sulfide,
1,1'-Thiobis[2- 2-Nitrophenyl Sulfur dioxide,
Synonyms nitrobenzene], 2,2'- disulfide, bisulfites,
Dinitrodiphenyl (O2NC6H4)2S2 metabisulfites[4]
sulfide[1][2][3]
CAS Number 22100-66-9[1][2][3] 1155-00-6 Varies
Varies (e.g., SO2,
Molecular Formula C12H8N204S[2][3] C12H8N204S2
NaHSO3)
Molecular Weight 276.27 g/mol [2][3] 308.33 g/mol Varies
Appearance Not specified Solid Varies
Melting Point Not specified 194-197 °C Not applicable

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for Bis(2-nitrophenyl) sulfite is not available, the

hazard classification for the disulfide analogue provides insight into potential risks.
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Hazard Class

Classification for
Bis(2-nitrophenyl)

disulfide

General Hazards of
Aromatic Nitro
Compounds

General Hazards of
Sulfites

Not classified as

Can be toxic if

Harmful if

swallowed[6]. Can

Acute Toxicity swallowed, inhaled, or  cause allergic
hazardous|[5] ) ) ) ) ] N
in contact with skin. reactions in sensitive
individuals[4][7].
Skin Not classified as May cause skin Can cause
Corrosion/Irritation hazardous[5] irritation. dermatitis[4].

Eye Damage/Irritation

Not classified as

hazardous|[5]

May cause serious

eye irritation.

May cause eye
irritation.

Not generally

Can induce asthmatic

reactions and

Respiratory/Skin Not classified as - o
o classified as anaphylaxis in
Sensitization hazardous|[5] N o
sensitizers. sensitive individuals[4]
[8].
Some aromatic nitro _
) o Not considered
Carcinogenicity/Mutag . compounds are _ ,
o No data available carcinogenic or
enicity suspected

carcinogens.

mutagenic[8].

Environmental

Hazards

Not classified as

hazardous|[5]

Can be harmful to

aquatic life.

Harmful to aquatic
life[6].

Safety and Handling Precautions

Given the potential hazards associated with aromatic nitro compounds and sulfites, a cautious

approach is warranted when handling Bis(2-nitrophenyl) sulfite or its analogues.

Engineering Controls

o Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation of dust or vapors.[6]
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o Containment: Use appropriate containment measures to prevent the dispersion of dust.[5]

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield.[9]
e Hand Protection: Wear compatible, chemical-resistant gloves.[10]

o Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent
skin exposure.[9]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[10]

Hygiene Measures
e Wash hands and face thoroughly after handling.[5]

e Do not eat, drink, or smoke in the laboratory.[6]
* Remove contaminated clothing and wash it before reuse.[10]

First Aid Measures

The following first aid measures are general recommendations and should be adapted based
on the specific nature of the exposure.
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Exposure Route First Aid Protocol

Remove the individual to fresh air. If breathing is
) difficult or has stopped, administer artificial
Inhalation I . . .
respiration and seek immediate medical

attention.[10]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.
Skin Contact _ _ o
Remove contaminated clothing. If irritation

persists, seek medical attention.[10]

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[10]

) Do NOT induce vomiting. Rinse the mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[6][10]

Storage and Disposal

Proper storage and disposal are crucial to maintain chemical stability and prevent
environmental contamination.

e Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents.[9][10] Keep containers tightly closed.

» Disposal: Dispose of waste in accordance with local, regional, and national regulations. Do
not allow the substance to enter drains or soil.[10]

Experimental Protocols: General Handling Workflow

While specific experimental protocols for Bis(2-nitrophenyl) sulfite are not available, a
general workflow for handling potentially hazardous solid chemicals can be applied.
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Caption: General workflow for handling potentially hazardous solid chemicals.
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Logical Relationships: Potential Decomposition
Pathway

Aromatic nitro compounds can be susceptible to decomposition, particularly at elevated
temperatures or in the presence of reducing agents. A plausible, though unconfirmed,
decomposition pathway for a sulfite ester could involve the release of sulfur dioxide.

Bis(2-nitrophenyl) sulfite

Incompatible Materials

Decomposition Products

Sulfur Dioxide (SO2) Other Nitroaromatic Compounds

Click to download full resolution via product page
Caption: Postulated decomposition pathway for Bis(2-nitrophenyl) sulfite.

In conclusion, while direct safety data for Bis(2-nitrophenyl) sulfite is not readily available, a
comprehensive safety protocol can be established by examining the properties and hazards of
its close structural analogues and the broader chemical classes to which it belongs. Adherence
to rigorous safety practices is paramount for the protection of researchers and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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